Cas no 111718-48-0 (D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-)

D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)- structure
111718-48-0 structure
Product name:D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
CAS No:111718-48-0
MF:C9H14O5
MW:202.204463481903
CID:219816

D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • D-erythro-3-Hexulose,1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
    • Bissetone
    • D-erythro-3-Hexulose, 1,5-anhydro-4-deoxy-2-C-(2-oxopropyl)-
    • Inchi: 1S/C9H14O5/c1-6(11)3-9(13)5-14-7(4-10)2-8(9)12/h7,10,13H,2-5H2,1H3/t7-,9-/m0/s1
    • InChI Key: PBRCAHWVKWJHMV-CBAPKCEASA-N
    • SMILES: C([C@@]1(CO[C@@H](CC1=O)CO)O)C(=O)C

Experimental Properties

  • Density: 1.270±0.06 g/cm3(Predicted)
  • Boiling Point: 406.3±35.0 °C(Predicted)
  • pka: 11.36±0.40(Predicted)

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